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Compound of Interest

Compound Name: Ceftaroline

Cat. No.: B109729

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for determining the Minimum Inhibitory
Concentration (MIC) of ceftaroline against Staphylococcus aureus, including methicillin-
resistant S. aureus (MRSA). The methodologies described adhere to the standards set by the
Clinical and Laboratory Standards Institute (CLSI) and the European Committee on
Antimicrobial Susceptibility Testing (EUCAST).

Introduction

Ceftaroline is a fifth-generation cephalosporin with potent bactericidal activity against a broad
spectrum of Gram-positive and Gram-negative bacteria. Notably, it is effective against MRSA, a
significant cause of morbidity and mortality worldwide. Accurate and standardized MIC testing
is crucial for clinical diagnostics, epidemiological surveillance, and the development of new
antimicrobial agents. This document outlines the essential protocols for ceftaroline MIC
determination using broth microdilution, gradient diffusion (Etest®), and disk diffusion methods.

Key Experimental Protocols
Broth Microdilution MIC Testing

Broth microdilution is the reference method for quantitative MIC determination.[1][2][3][4][5]
This protocol is based on CLSI document MO7 and EUCAST guidelines.[5][6][7][8]

a. Materials:
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Cation-adjusted Mueller-Hinton Broth (CAMHB)

96-well microtiter plates

Ceftaroline powder

S. aureus isolate

0.5 McFarland turbidity standard

Sterile saline or peptone water

Incubator (35 + 2 °C)

Micropipettes and sterile tips

Quality control (QC) strains: S. aureus ATCC® 29213

. Inoculum Preparation:

From a fresh (18-24 hour) culture on a non-selective agar plate, select 3-5 isolated colonies
of S. aureus.

Suspend the colonies in sterile saline or peptone water.

Adjust the turbidity of the suspension to match the 0.5 McFarland standard (equivalent to
approximately 1-2 x 108 CFU/mL).

Within 15 minutes of preparation, dilute the standardized inoculum to achieve a final
concentration of approximately 5 x 10> CFU/mL in the microtiter plate wells.

. Procedure:

Prepare serial two-fold dilutions of ceftaroline in CAMHB in the microtiter plate. The typical
concentration range for testing is 0.008 to 4 pg/mL.[1]

Inoculate each well with the diluted bacterial suspension.

Include a growth control well (no antibiotic) and a sterility control well (no bacteria).
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 Incubate the plates at 35 + 2 °C for 18-24 hours in ambient air.[9]

d. Interpretation of Results: The MIC is the lowest concentration of ceftaroline that completely
inhibits visible growth of the organism.

Gradient Diffusion (Etest®) MIC Testing

The Etest® method provides a direct reading of the MIC value on an agar plate.[2][9]
a. Materials:

e Mueller-Hinton Agar (MHA) plates

o Ceftaroline Etest® strips (concentration gradient typically 0.002 to 32 ug/mL)[10]
e S. aureus isolate

¢ 0.5 McFarland turbidity standard

 Sterile swabs

e Incubator (35 + 2 °C)

e QC strain: S. aureus ATCC® 29213

b. Inoculum Preparation: Prepare the inoculum as described for the broth microdilution method.
c. Procedure:

o Dip a sterile swab into the standardized inoculum suspension and remove excess fluid by
pressing it against the inside of the tube.

 Inoculate the entire surface of the MHA plate by swabbing in three directions to ensure
confluent growth.

» Allow the agar surface to dry for 5-15 minutes.

o Aseptically apply the ceftaroline Etest® strip to the center of the inoculated plate.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://jcdr.net/article_fulltext.asp?issn=0973-709x&year=2021&month=January&volume=15&issue=1&page=DC10&id=14442
https://www.benchchem.com/product/b109729?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/27798220/
https://jcdr.net/article_fulltext.asp?issn=0973-709x&year=2021&month=January&volume=15&issue=1&page=DC10&id=14442
https://www.benchchem.com/product/b109729?utm_src=pdf-body
https://www.rapidmicrobiology.com/news/biomerieux-releases-etest-ceftaroline
https://www.benchchem.com/product/b109729?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b109729?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

 Incubate the plate at 35 + 2 °C for 18-24 hours.[9]

d. Interpretation of Results: Read the MIC value at the point where the elliptical zone of
inhibition intersects the MIC scale on the Etest® strip.[9] For ceftaroline, the endpoint should
be read at complete inhibition of growth.[10]

Disk Diffusion Testing

The disk diffusion method is a qualitative test that categorizes an organism as susceptible,
intermediate/susceptible-dose dependent, or resistant.[3][11][12]

a. Materials:

e Mueller-Hinton Agar (MHA) plates

o Ceftaroline disks (5 pg for EUCAST, 30 ug for CLSI)[11][13]

e S. aureus isolate

e 0.5 McFarland turbidity standard

» Sterile swabs

e Incubator (35 £ 2 °C)

e Ruler or caliper

e QC strain: S. aureus ATCC® 25923

b. Inoculum Preparation: Prepare the inoculum as described for the broth microdilution method.
c. Procedure:

 Inoculate the MHA plate as described for the Etest® method.

o Aseptically apply the ceftaroline disk to the surface of the inoculated agar.

 Incubate the plate at 35 £ 2 °C for 18-24 hours.
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d. Interpretation of Results: Measure the diameter of the zone of inhibition in millimeters.

Interpret the results based on the established breakpoints from CLSI or EUCAST.

Data Presentation

Table 1: Ceftaroline MIC and Zone Diameter Interpretive Criteria for S. aureus

Susceptible-
Dose
Organization Method Susceptible Dependent Resistant
(SDD) /
Intermediate (1)
CLSI MIC (ug/mL) <1 2-4 > 8[9][11][14]
Disk Diffusion
>25 20-24 < 19[11][14]
(mm)
EUCAST MIC (pg/mL) <1 2 > 2[15]
Disk Diffusion
>20 - < 20[13]
(mm)

Table 2: Quality Control Ranges for Ceftaroline MIC Testing with S. aureus ATCC® Strains

Zone Diameter

QC Strain Method MIC Range (pg/mL)
Range (mm)
S. aureus ATCC® ) o
Broth Microdilution 0.12-0.5 N/A

29213
S. aureus ATCC® Disk Diffusion (30 pg

_ N/A 26 - 35[11]
25923 disk)
S. aureus ATCC® Disk Diffusion (5 pg

_ N/A 24 - 30[13]
29213 disk)

Visualizations
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Caption: Workflow for Ceftaroline MIC Testing of S. aureus.
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Caption: CLSI MIC Interpretation Logic for Ceftaroline vs. S. aureus.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Ceftaroline MIC
Testing of Staphylococcus aureus]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b109729#ceftaroline-mic-testing-protocols-for-s-
aureus]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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